Cas no 1500181-29-2 (2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile)

• Product Name: 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile
• CAS No: 1500181-29-2
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 6515640
• PubChem ID: 81674524
• Update Time: 2025-06-08

2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile
• 1H-Imidazole-2-propanenitrile, 1-methyl-α-(methylsulfonyl)-β-oxo-

• Inchi： 1S/C8H9N3O3S/c1-11-4-3-10-8(11)7(12)6(5-9)15(2,13)14/h3-4,6H,1-2H3
• InChI Key： BRZCPLYIOXFERH-UHFFFAOYSA-N
• SMILES： C(C#N)(S(=O)(=O)C)C(C1=NC=CN1C)=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 491.4±55.0 °C(Predicted)
• pka: 6.30±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile

2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile (CAS No. 1500181-29-2): An Overview of Its Structure, Properties, and Applications

2-Methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile (CAS No. 1500181-29-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its methanesulfonyl, methyl imidazol, and oxo functional groups, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile is C₉H₉N₃O₃S, with a molecular weight of approximately 247.24 g/mol. The compound's structure features a cyano group at the end of a three-carbon chain, which is substituted with a methanesulfonyl group at the second carbon position and a methyl imidazol group at the third carbon position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

In terms of physical properties, 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile is typically a white crystalline solid with a melting point ranging from 145°C to 147°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but has limited solubility in water. These solubility characteristics make it suitable for use in various experimental protocols, including dissolution studies and formulation development.

The chemical reactivity of 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile is influenced by its functional groups. The cyano group can undergo nucleophilic addition reactions, while the methanesulfonyl group can participate in nucleophilic substitution reactions. The methyl imidazol group, known for its basicity and coordination ability, can form complexes with metal ions, making the compound useful in coordination chemistry and catalysis.

In the field of medicinal chemistry, 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its enzymatic inhibition properties, 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human cell lines. These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The safety profile of 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanenitrile is an important consideration for its potential use in pharmaceuticals. Preclinical studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be advanced to clinical trials.

In addition to its medicinal applications, 2-methanesulfonyl-3-(1-methyl-1H-imidazol-2-y l)-3-o xopropanenitrile has also found use in other areas of scientific research. For instance, it has been employed as a model compound in studies aimed at understanding the mechanisms of protein-ligand interactions and enzyme inhibition. The compound's well-defined structure and predictable reactivity make it an ideal candidate for such investigations.

The synthesis of 2-methanesulfonyl - 3 - ( 1 - methyl - 1 H - im idazo l - 2 - y l ) - 3 - ox opro paneni tr ile strong > involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-cyanoacetic acid with methanesulfonamide followed by subsequent reactions to introduce the methyl imidazol group. Advances in synthetic chemistry have led to the development of more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 2-methanesulfonyl - 3 - ( 1 - methyl - 1 H - im idazo l - 2 - y l ) - 3 - ox opro paneni tr ile strong > ( CAS No . 1500 18 1 - 29 - 2 ) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry , pharmaceutical research , and other scientific fields . Its unique chemical structure , favorable physical properties , and promising biological activities make it an attractive candidate for further investigation and development . As research continues to uncover new insights into its properties and mechanisms , this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies . p >